Cas no 1339856-00-6 (3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid)

• Product Name: 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid
• CAS No: 1339856-00-6
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• MDL: MFCD19438208
• CID: 5207877
• PubChem ID: 64191024
• Update Time: 2025-05-19

3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoic acid
• 3-((2-(2-Methoxyethoxy)ethyl)(methyl)amino)propanoic acid
• 3-{[2-(2-methoxyethoxy)ethyl](methyl)amino}propanoicacid
• β-Alanine, N-[2-(2-methoxyethoxy)ethyl]-N-methyl-
• 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid

• MDL： MFCD19438208
• Inchi： 1S/C9H19NO4/c1-10(4-3-9(11)12)5-6-14-8-7-13-2/h3-8H2,1-2H3,(H,11,12)
• InChI Key： MXWXJKPXKSGJPA-UHFFFAOYSA-N
• SMILES： O(CCOC)CCN(C)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 152
• XLogP3: -2.8
• Topological Polar Surface Area: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid

Professional Introduction to 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic Acid (CAS No. 1339856-00-6)

3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid, identified by its CAS number 1339856-00-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The unique arrangement of functional groups within its molecular framework makes it a subject of extensive exploration for researchers aiming to innovate in drug design and therapeutic interventions.

The compound’s structure includes a 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid moiety, which suggests a high degree of chemical complexity and versatility. The presence of multiple substituents such as the methoxy group and the ethyl chain with an amino functionality indicates that this compound could exhibit diverse interactions with biological targets. Such features are often exploited in the design of molecules that require specific binding affinities or metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds that can interact selectively with biological pathways implicated in various diseases. The 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid molecule, with its intricate architecture, presents an opportunity to explore new pharmacophores that could lead to the discovery of next-generation therapeutics. Its potential role in modulating enzymatic activity or receptor binding has been a point of focus for several academic and industrial research teams.

One of the most compelling aspects of this compound is its structural diversity, which allows for modifications that can fine-tune its pharmacological properties. Researchers have been experimenting with various derivatives of 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid to enhance its solubility, bioavailability, and target specificity. These efforts are part of a broader trend in medicinal chemistry where computational modeling and high-throughput screening are employed to accelerate the discovery process.

The methoxy group in the molecule is particularly noteworthy as it can influence both the electronic properties and steric environment of the compound. This feature makes it an attractive scaffold for designing molecules that can interact with proteins or nucleic acids in a controlled manner. Additionally, the ethyl chain extending from the amino group provides a flexible region that can be tailored to optimize binding interactions.

Recent studies have highlighted the importance of understanding the three-dimensional structure of molecules like 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid to predict their biological activity accurately. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating these structures. These insights have not only enhanced our understanding of how these compounds interact with biological targets but also provided valuable data for designing more effective derivatives.

The field of drug discovery has seen significant advancements due to the integration of computational methods into the research process. Molecular docking simulations and quantum mechanical calculations have become indispensable tools for predicting the behavior of compounds like 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid. These computational approaches allow researchers to screen large libraries of compounds efficiently and identify those with the highest potential for further development.

In conclusion, 3-{2-(2-methoxyethoxy)ethyl(methyl)amino}propanoic acid (CAS No. 1339856-00-6) represents a promising candidate for further exploration in pharmaceutical research. Its complex structure and diverse functional groups offer numerous possibilities for designing molecules with tailored properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapies aimed at addressing unmet medical needs.